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An In-depth Technical Guide to the Optical Properties of Lithium Triborate (LBO)

Lithium triborate (LiB₃O₅), commonly known as LBO, is a highly versatile nonlinear optical

crystal renowned for its exceptional optical, mechanical, and chemical properties.[1][2]

Developed by the Chinese Academy of Sciences, LBO has become a critical component in a

wide array of photonic applications, particularly those involving high-power laser systems.[1][3]

Its high damage threshold, broad transparency range, and excellent thermal stability make it an

ideal material for frequency conversion processes such as second-harmonic generation (SHG),

third-harmonic generation (THG), and optical parametric oscillation (OPO).[4][5]

This technical guide provides a comprehensive overview of LBO's transparency range and

absorption spectrum, tailored for researchers, scientists, and professionals in fields utilizing

advanced laser technologies.

Transparency Range and Optical Transmission
LBO's most significant advantages is its wide transparency window, which extends from the

ultraviolet (UV) to the near-infrared (NIR) regions of the electromagnetic spectrum. The

generally accepted transparency range for LBO is from 160 nm to 2600 nm (2.6 µm).[1][3][4][5]

[6] Some sources indicate a slightly broader range, from as low as 155 nm to as high as 3200

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1260262#bc-rfq
https://www.benchchem.com/product/b1260262/docs?utm_src=pdf-body#lithium-triborate-transparency-range-and-absorption-spectrum
https://www.benchchem.com/product/b1260262/docs?utm_src=pdf-body#lithium-triborate-transparency-range-and-absorption-spectrum
https://en.wikipedia.org/wiki/Lithium_triborate
https://tr.meta-laser.com/Content/upload/PDF/20189763/LBO-Nonlinear-Crystal-Data-Download.pdf?rnd=404
https://en.wikipedia.org/wiki/Lithium_triborate
https://www.lasercomponents.com/fileadmin/user_upload/home/Datasheets/diverse-laser-optics/laser-rods-crystals/lbo.pdf
https://www.firebirdoptics.com/nonlinear-and-laser-crystals/lbo-crystals
https://sot.com.sg/lbo-crystal/
https://en.wikipedia.org/wiki/Lithium_triborate
https://www.lasercomponents.com/fileadmin/user_upload/home/Datasheets/diverse-laser-optics/laser-rods-crystals/lbo.pdf
https://www.firebirdoptics.com/nonlinear-and-laser-crystals/lbo-crystals
https://sot.com.sg/lbo-crystal/
https://www.castech.com/product/LBO---Lithium-Triborate-121.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


nm (3.2 µm).[7][8] This extensive range allows for its use in frequency conversion applications

across a wide variety of fundamental laser wavelengths.[4] The crystal exhibits high optical

homogeneity (δn ≈ 10⁻⁶/cm) and is non-hygroscopic, meaning it does not readily absorb

moisture from the air, which simplifies handling and storage compared to other nonlinear

crystals like BBO.[1][6]
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Absorption Spectrum
Within its transparency range, LBO exhibits very low optical absorption, which is crucial for

high-power applications to prevent thermal lensing and crystal damage. The absorption

coefficient is a quantitative measure of this property. While LBO is highly transparent, it is not

perfectly lossless, and its absorption varies with wavelength.

Quantitative Absorption Data
The table below summarizes the linear and nonlinear absorption coefficients for LBO at several

key laser wavelengths, as reported in various studies. It is important to note that these values

can be influenced by crystal purity, growth method, and surface preparation.
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Wavelength (nm) Absorption Type
Absorption
Coefficient

Reference

1070 Linear (α)
(2.1 ± 0.2) x 10⁻⁴

cm⁻¹
[9]

1064 Linear (α)
< 0.1%/cm (< 0.001

cm⁻¹)
[10]

1064 Linear (α) < 0.002 cm⁻¹ [11]

1064 Linear (α) 3.5 x 10⁻⁴ cm⁻¹ [7]

1030 Linear (α) < 50 x 10⁻⁶ cm⁻¹ [12]

532 Linear (α) < 0.003 cm⁻¹ [11]

532 Linear (α)
(11.9 ± 1.2) x 10⁻⁴

cm⁻¹
[9]

515 Linear (α) < 150 x 10⁻⁶ cm⁻¹ [12]

343 Linear (α) < 500 x 10⁻⁶ cm⁻¹ [12]

532 Nonlinear (β)
2.3 - 3.7 x 10⁻³

cm/mW
[7]

355 Three-Photon (γ)
0.8 - 6.0 x 10⁻³

cm³/GW²
[12]

Experimental Protocols for Optical Characterization
The determination of a crystal's transparency range and absorption spectrum requires precise

experimental techniques. The most common method for this characterization is transmission

and absorption spectroscopy.

Methodology: UV-Vis-NIR Spectroscopy
A standard method for measuring the optical transmission of LBO involves using a dual-beam

spectrophotometer.
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Light Source and Monochromator: A broadband light source, typically a combination of

deuterium (for UV) and tungsten-halogen (for visible and NIR) lamps, is used to generate

light across a wide spectral range. A monochromator then selects and outputs a narrow band

of wavelengths.

Beam Splitting: The monochromatic beam is split into two paths: a reference path and a

sample path.

Sample Placement: A polished, high-quality LBO crystal of known thickness is placed in the

sample path, perpendicular to the beam. The reference path is left empty or contains a

reference cuvette.

Detection: Detectors (e.g., photomultiplier tubes for UV-Vis, InGaAs or PbS detectors for

NIR) measure the intensity of light transmitted through both the sample path (I) and the

reference path (I₀).

Data Acquisition: A computer records the ratio of I/I₀ as the monochromator scans through

the desired wavelength range. This ratio provides the transmittance (T).

Calculation of Absorption Coefficient: The linear absorption coefficient (α) can be calculated

from the transmittance data using the Beer-Lambert law, after accounting for reflective

losses at the crystal surfaces. The reflectance (R) can be calculated from the refractive index

of LBO at the given wavelength.

For measuring extremely small absorption coefficients, as is necessary for high-power laser

crystals, more sensitive techniques like Piezoelectric Resonance Laser Calorimetry are

employed.[9] This method measures the heat generated in the crystal due to light absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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